1-(2-Aminopropoxy)-2-methoxybenzene hydrochloride

• IUPAC Name: 1-(2-methoxyphenoxy)propan-2-amine;hydrochloride
• InChI: InChI=1S/C10H15NO2.ClH/c1-8(11)7-13-10-6-4-3-5-9(10)12-2;/h3-6,8H,7,11H2,1-2H3;1H
• InChI Key: KEUZNEIKULLANT-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC=CC=C1OC)N.Cl
• Molecular Formula: C10H16ClNO2
• Molecular Weight: 217.69 g/mol
• CAS RN: 1193390-59-8

Description

“1-(2-Aminopropoxy)-2-methoxybenzene hydrochloride” is a chemical compound with the CAS Number: 1354957-56-4. It has a molecular weight of 169.65 and its IUPAC name is 1-(2-methoxyethoxy)-2-propanamine hydrochloride. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C6H15NO2.ClH/c1-6(7)5-9-4-3-8-2;/h6H,3-5,7H2,1-2H3;1H. This code provides a standard way to encode the compound’s molecular structure and formula. The InChI key, which is a hashed version of the full InChI, is MHVPUNGIRVPZOR-UHFFFAOYSA-N.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Other physical and chemical properties such as solubility, boiling point, and melting point are not mentioned in the search results.

Scientific Research Applications

Synthesis of Novel Compounds

• Research by Rozhkova et al. (2017) explored the synthesis of new pyrrolo[3,2-l]acridinone derivatives using methoxybenzenes, demonstrating the compound's utility in creating new chemical entities (Rozhkova et al., 2017).

Structural Analysis and Properties

• A study by Harder et al. (1989) investigated the molecular structure of 1-lithio-2-methoxybenzene, offering insights into the structural dynamics of similar methoxybenzene compounds (Harder et al., 1989).

Corrosion Inhibition

• Verma et al. (2015) examined 2-aminobenzene-1,3-dicarbonitriles derivatives, including methoxybenzene-related compounds, as corrosion inhibitors for mild steel, highlighting a practical application in material protection (Verma et al., 2015).

Applications in Organic Geochemistry

• Vane and Abbott (1999) utilized methoxyphenols, closely related to 1-(2-Aminopropoxy)-2-methoxybenzene hydrochloride, as proxies for terrestrial biomass in the study of hydrothermal alteration of lignin (Vane & Abbott, 1999).

Exploration of Chemical Reactions

• Richey et al. (1975) and Fujiki et al. (1979) both worked on synthesizing different methoxybenzene derivatives, which can be linked to the exploration of chemical properties and reactions of 1-(2-Aminopropoxy)-2-methoxybenzene hydrochloride (Richey et al., 1975), (Fujiki et al., 1979).

Extraction of Metals

• Oshima et al. (2019) investigated the use of aromatic ethereal compounds, such as methoxybenzene derivatives, for extracting Au(III) from acidic chloride media, demonstrating an application in the field of hydrometallurgy (Oshima et al., 2019).

Solid Phase Synthesis and Material Science

• Mourtas et al. (2001) discussed the solid phase synthesis of benzothiazolyl compounds using 2-aminobenzenethiol, highlighting the potential for material science applications (Mourtas et al., 2001).